Cas no 71219-80-2 (1-isocyanato-3-(phenoxymethyl)benzene)

• Product Name: 1-isocyanato-3-(phenoxymethyl)benzene
• CAS No: 71219-80-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD09025914
• CID: 548148
• Update Time: 2025-11-02

1-isocyanato-3-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-3-(phenoxymethyl)-
• 1-Isocyanato-3-(phenoxymethyl)benzene
• 3-(phenoxymethyl)benzenisocyanate
• AG-G-78805
• CC63606
• CTK5D3710
• MolPort-000-143-992
• SBB096823
• 1-isocyanato-3-(phenoxymethyl)benzene

• MDL： MFCD09025914
• Inchi： 1S/C14H11NO2/c16-11-15-13-6-4-5-12(9-13)10-17-14-7-2-1-3-8-14/h1-9H,10H2
• InChI Key： CXYJFMVKSSTBDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC=C(C=1)N=C=O

Computed Properties

• Exact Mass: 225.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.07
• Melting Point: 51 °C
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.555
• PSA: 38.66000
• LogP: 3.23290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-isocyanato-3-(phenoxymethyl)benzene

Comprehensive Guide to 1-Isocyanato-3-(phenoxymethyl)benzene (CAS No. 71219-80-2): Properties, Applications, and Industry Insights

1-Isocyanato-3-(phenoxymethyl)benzene (CAS No. 71219-80-2), also referred to as 3-isocyanato-1-(phenoxymethyl)benzene, is a specialized aromatic isocyanate compound widely utilized in advanced polymer synthesis. Its molecular structure combines a reactive isocyanate group (-NCO) with a phenoxymethyl substituent, enabling unique crosslinking capabilities in coatings, adhesives, and elastomers. This article explores its chemical characteristics, industrial relevance, and emerging trends aligned with sustainability and high-performance material demands.

The growing demand for eco-friendly polyurethanes and low-VOC formulations has spotlighted compounds like 1-isocyanato-3-(phenoxymethyl)benzene. Researchers frequently search for "bio-based isocyanate alternatives" or "high-temperature resistant adhesives," reflecting industry shifts toward greener chemistry. CAS No. 71219-80-2 offers a balance between reactivity and stability, making it valuable in automotive sealants and electronic encapsulation applications where thermal endurance is critical.

From a molecular perspective, the phenoxymethylbenzene backbone enhances solubility in organic solvents, while the isocyanate functionality facilitates urethane bond formation. This dual feature supports innovations in UV-curable coatings and flexible composites, addressing frequent queries like "how to improve coating adhesion" or "isocyanates for durable elastomers." Manufacturers prioritize its use in high-gloss finishes and impact-resistant materials, leveraging its compatibility with polyols and amines.

Regulatory compliance and safety remain top concerns, with searches for "non-hazardous isocyanate derivatives" increasing. While 71219-80-2 requires standard handling protocols, its lower volatility compared to aliphatic isocyanates reduces workplace exposure risks. Recent studies highlight its potential in recyclable polyurethanes, aligning with circular economy goals—a hotspot for queries like "sustainable polymer additives."

In summary, 1-isocyanato-3-(phenoxymethyl)benzene (CAS No. 71219-80-2) bridges performance and innovation across industries. Its role in advanced material science and responsiveness to green chemistry trends ensures continued relevance, answering pressing market needs for durability, efficiency, and environmental responsibility.